Cas no 1361609-78-0 (Methyl 2-chloro-3-(3,4-dichlorophenyl)isonicotinate)

• Product Name: Methyl 2-chloro-3-(3,4-dichlorophenyl)isonicotinate
• CAS No: 1361609-78-0
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4926180
• Update Time: 2025-05-24

Methyl 2-chloro-3-(3,4-dichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(3,4-dichlorophenyl)isonicotinate

• Inchi： 1S/C13H8Cl3NO2/c1-19-13(18)8-4-5-17-12(16)11(8)7-2-3-9(14)10(15)6-7/h2-6H,1H3
• InChI Key： UKNKSKQNXYRHOB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)OC)C=CN=1)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 4.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-3-(3,4-dichlorophenyl)isonicotinate

Methyl 2-chloro-3-(3,4-dichlorophenyl)isonicotinate (CAS No. 1361609-78-0): A Comprehensive Overview

Methyl 2-chloro-3-(3,4-dichlorophenyl)isonicotinate (CAS No. 1361609-78-0) is a significant compound in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of this compound consists of an isonicotinate moiety linked to a dichlorophenyl group, which contributes to its distinct chemical behavior and reactivity.

The synthesis and characterization of Methyl 2-chloro-3-(3,4-dichlorophenyl)isonicotinate have been extensively studied in recent years. Researchers have focused on optimizing synthetic pathways to achieve high yields and purity levels, which are crucial for pharmaceutical applications. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to elucidate the structural details and confirm the identity of the compound.

One of the most intriguing aspects of this compound is its potential role in drug development. The presence of chlorine atoms in the phenyl ring enhances its interaction with biological targets, making it a valuable scaffold for designing novel therapeutic agents. Recent studies have highlighted its utility in the synthesis of inhibitors targeting various enzymes and receptors involved in metabolic disorders and inflammatory diseases.

In particular, the dichlorophenyl group has been shown to improve the binding affinity and selectivity of drug candidates. This feature has prompted researchers to explore its use in developing treatments for conditions such as cancer, diabetes, and cardiovascular diseases. Preliminary findings suggest that derivatives of Methyl 2-chloro-3-(3,4-dichlorophenyl)isonicotinate exhibit promising antitumor and anti-inflammatory properties.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have demonstrated that modifications to its molecular structure can significantly influence its absorption, distribution, metabolism, and excretion (ADME) properties. By fine-tuning these parameters, researchers aim to develop more effective and safer drug formulations.

Environmental considerations also play a crucial role in the development and application of this compound. Efforts have been made to develop sustainable synthetic methods that minimize waste generation and energy consumption. Green chemistry principles have been integrated into the synthesis process to enhance efficiency and reduce environmental impact.

The regulatory landscape for Methyl 2-chloro-3-(3,4-dichlorophenyl)isonicotinate is another important aspect that influences its commercialization. Compliance with international standards such as Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality requirements for pharmaceutical use. Regulatory agencies continue to monitor advancements in synthetic chemistry and pharmacology to ensure that new drug candidates are safe and effective.

Future directions in research on this compound include exploring its potential in combination therapies. By pairing it with other bioactive molecules, researchers hope to achieve synergistic effects that could enhance therapeutic outcomes. Additionally, computational modeling techniques are being employed to predict the biological activity of new derivatives before experimental synthesis.

The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and pharmacologists. Such collaborations foster innovation and accelerate the translation of laboratory findings into clinical applications. The continued study of Methyl 2-chloro-3-(3,4-dichlorophenyl)isonicotinate promises to yield valuable insights into drug design principles and therapeutic strategies for a wide range of diseases.